Cas no 1171234-46-0 (1-4-(Butan-2-yl)benzenesulfonylpiperazine Hydrochloride)

• Product Name: 1-4-(Butan-2-yl)benzenesulfonylpiperazine Hydrochloride
• CAS No: 1171234-46-0
• MF: C₁₄H₂₃ClN₂O₂S
• MW: 318.862621545792
• MDL: MFCD09971473
• CID: 4574753
• PubChem ID: 42917371
• Update Time: 2025-10-29

1-4-(Butan-2-yl)benzenesulfonylpiperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(butan-2-yl)benzenesulfonyl]piperazine hydrochloride
• 1-[(4-sec-butylphenyl)sulfonyl]piperazine hydrochloride
• 1171234-46-0
• EN300-31388
• 1-[4-(sec-butyl)benzenesulfonyl]piperazine hydrochloride
• G19123
• AKOS016881305
• 1-[4-(butan-2-yl)benzenesulfonyl]piperazinehydrochloride
• 1-(4-butan-2-ylphenyl)sulfonylpiperazine;hydrochloride
• 1-4-(Butan-2-yl)benzenesulfonylpiperazine Hydrochloride

• MDL： MFCD09971473
• Inchi： 1S/C14H22N2O2S.ClH/c1-3-12(2)13-4-6-14(7-5-13)19(17,18)16-10-8-15-9-11-16;/h4-7,12,15H,3,8-11H2,1-2H3;1H
• InChI Key： AUIMCRHZJHZROW-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C(CC)C)C=C2)(=O)=O)CCNCC1.[H]Cl

Computed Properties

• Exact Mass: 318.1168768g/mol
• Monoisotopic Mass: 318.1168768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-4-(Butan-2-yl)benzenesulfonylpiperazine Hydrochloride

Introduction to 1-4-(Butan-2-yl)benzenesulfonylpiperazine Hydrochloride (CAS No. 1171234-46-0)

1-4-(Butan-2-yl)benzenesulfonylpiperazine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1171234-46-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonylpiperazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a butyl group at the 4-position of the benzene ring, linked to a piperazine moiety, which is further sulfonated. This unique arrangement contributes to its distinct chemical properties and biological interactions, making it a subject of interest for medicinal chemists and pharmacologists.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies. This property is particularly advantageous for drug formulation and delivery systems, where solubility plays a critical role in bioavailability and efficacy. The compound's structural features suggest potential interactions with biological targets such as enzymes and receptors, which are pivotal in modulating physiological processes.

In recent years, there has been a surge in research focused on sulfonylpiperazine derivatives due to their reported pharmacological effects. These compounds have shown promise in the treatment of neurological disorders, including depression, anxiety, and cognitive impairments. The piperazine ring is a common pharmacophore in psychotropic drugs, known for its ability to modulate neurotransmitter systems. The introduction of a sulfonamide group at the benzene ring further enhances the compound's binding affinity and selectivity towards specific targets.

Recent studies have highlighted the potential of 1-4-(Butan-2-yl)benzenesulfonylpiperazine Hydrochloride as a lead compound for developing novel therapeutic agents. Researchers have been exploring its interactions with serotonin receptors, particularly 5-HT1A and 5-HT2A receptors, which are implicated in mood regulation and cognitive functions. Preclinical studies have demonstrated that derivatives of this class exhibit anxiolytic and antidepressant-like effects in animal models. These findings are particularly intriguing given the unmet medical needs in mental health treatment.

The synthesis of 1-4-(Butan-2-yl)benzenesulfonylpiperazine Hydrochloride involves multi-step organic reactions, including sulfonylation, alkylation, and salt formation. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed coupling reactions, have been employed to optimize the synthesis pathway. These techniques not only improve efficiency but also minimize byproduct formation, ensuring a more sustainable approach to pharmaceutical manufacturing.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits moderate oral bioavailability and a reasonable half-life, making it suitable for chronic therapeutic use. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes. The compound's resistance to degradation by key metabolic enzymes indicates its potential for prolonged activity within the body.

From a regulatory perspective, 1-4-(Butan-2-yl)benzenesulfonylpiperazine Hydrochloride (CAS No. 1171234-46-0) must undergo rigorous testing to meet safety and efficacy standards before being considered for clinical trials. This includes toxicological studies to evaluate acute and chronic toxicity profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential to streamline this process and accelerate the transition from benchside to bedside.

The future directions of research on this compound are promising. Investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic potential. Additionally, exploring structural analogs could lead to the discovery of more potent and selective derivatives with improved pharmacological profiles. Computational modeling techniques are being increasingly utilized to predict binding affinities and optimize drug design.

In conclusion,1-4-(Butan-2-yl)benzenesulfonylpiperazine Hydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structural features and reported biological activities position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for sulfonylpiperazine derivatives,CAS No. 1171234-46-0 will undoubtedly play a crucial role in addressing unmet medical needs across various therapeutic areas.